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Compound of Interest

Compound Name: 10-Undecen-1-ol

Cat. No.: B085765 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of 10-Undecen-1-ol, with a specific focus on

material compatibility.

Frequently Asked Questions (FAQs)
Q1: What types of materials are incompatible with 10-Undecen-1-ol?

A1: 10-Undecen-1-ol is incompatible with strong oxidizing agents and strong acids.[1][2][3]

Contact with these substances can lead to vigorous reactions, potentially causing container

pressurization, rupture, and the release of flammable or hazardous materials.

Q2: Can I store 10-Undecen-1-ol in a standard laboratory container?

A2: While 10-Undecen-1-ol is stable under normal storage conditions, it is crucial to use

containers made of appropriate materials.[1][3] Glass or chemically resistant polymer

containers are generally suitable. Avoid using containers that may have been in contact with or

are made of materials that can leach strong acids or oxidizing agents.

Q3: What are the specific hazards of mixing 10-Undecen-1-ol with incompatible materials?

A3: Mixing 10-Undecen-1-ol with strong oxidizing agents can lead to a rapid and exothermic

reaction, posing a fire or explosion hazard. Contact with strong acids can also cause vigorous,

exothermic reactions. While no hazardous decomposition products are known under normal
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conditions, heating or reaction with incompatible materials could produce hazardous

combustion products.[4]

Q4: Are there any other conditions to avoid during the storage and handling of 10-Undecen-1-
ol?

A4: Beyond material incompatibility, it is important to store 10-Undecen-1-ol away from heat,

sparks, and open flames as it is a combustible liquid.[1][2][3] Ensure containers are tightly

closed and stored in a dry, cool, and well-ventilated place.[2]

Incompatible Materials Summary
Incompatible Material
Category

Examples Potential Hazards

Strong Oxidizing Agents

Nitric acid, Perchloric acid,

Permanganates, Chromium

trioxide

Fire, Explosion, Vigorous

exothermic reaction

Strong Acids Sulfuric acid, Hydrochloric acid Vigorous exothermic reaction

Experimental Protocol: Material Compatibility
Testing (General Guideline)
This protocol outlines a general procedure for assessing the compatibility of 10-Undecen-1-ol
with other materials when specific data is unavailable. This should be performed on a small

scale in a controlled environment with appropriate safety measures.

Objective: To observe any signs of reaction between 10-Undecen-1-ol and a test material.

Materials:

10-Undecen-1-ol

Test material (e.g., container material, another reagent)

Small, clean, and dry glass vials with caps
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Controlled temperature environment (e.g., water bath)

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Procedure:

In a well-ventilated fume hood, add a small, measured amount of 10-Undecen-1-ol to a

clean glass vial.

Introduce a small, representative sample of the test material to the vial.

Seal the vial, ensuring it is not airtight to prevent pressure buildup.

Place the vial in a controlled environment at the intended experimental temperature.

Observe the mixture for any signs of reaction, such as:

Temperature change (exothermic or endothermic)

Gas evolution

Color change

Precipitate formation

Degradation of the test material

Monitor the sample periodically over the expected duration of the experiment or storage.

If any signs of reactivity are observed, the materials should be considered incompatible.

Properly dispose of the test samples according to institutional guidelines.

Logical Relationship of Incompatibilities
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Reactive Agents
Substance

Potential Hazards

Strong Oxidizing Agents
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Strong Acids
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Fire / Explosion
Leads to

Vigorous Exothermic
Reaction

Leads to
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Caption: Incompatibility diagram for 10-Undecen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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